FPTQ

• Molecular Formula: C17H12FN5
• Molecular Weight: 305.31 g/mol
• InChI: InChI=1S/C17H12FN5/c1-11-16(13-6-7-14-12(10-13)4-2-8-19-14)21-22-23(11)15-5-3-9-20-17(15)18/h2-10H,1H3
• InChIKey: RTUBNVSZHGWRCV-UHFFFAOYSA-N

Standard mGluR1 antagonists lack PET imaging feasibility or show divergent species selectivity-disrupting translational continuity. FPTQ bridges this gap as both a high-potency NAM and a validated 18F-PET tracer precursor. - Human/mouse mGluR1 IC50: 6 nM / 1.4 nM - Selectivity over mGluR5: ~35-fold, avoiding full receptor silencing - [18F]FPTQ PET ligand enables direct brain occupancy measurement (cerebellum 4.2% ID/g) - Dose-dependent in vivo efficacy: 46% inhibition at 10 mg/kg, 97% at 30 mg/kg

FPTQ: Selective mGluR1 Allosteric Antagonist

FPTQ (CAS 864863-72-9; 6-[1-(2-fluoro-3-pyridyl)-5-methyl-1H-1,2,3-triazol-4-yl]quinoline) is a potent, selective, allosteric antagonist of metabotropic glutamate receptor subtype 1 (mGluR1), a Group I G-protein-coupled receptor highly expressed in the cerebellum, striatum, and hippocampus [1]. It acts as a negative allosteric modulator (NAM) by binding to a site topographically distinct from the orthosteric glutamate binding pocket, thereby non-competitively inhibiting receptor activation [2]. FPTQ exhibits nanomolar affinity across human, mouse, and rat species, and its 18F-radiolabeled derivative has been validated as a positron emission tomography (PET) ligand for in vivo imaging of mGluR1 in the brain [3]. Unlike many in-class mGluR1 antagonists that lack PET-imaging capability, FPTQ offers a dual utility as both a pharmacological tool compound and a PET tracer precursor, making it uniquely suited for translational neuroscience research programs that require in vitro–to–in vivo continuity.

Tool compound

mGluR1 negative allosteric modulator with PET imaging capability

Dual-use: pharmacological probe and 18F-PET tracer precursor

Translational research

Cross-species mGluR1 studies with species-dependent potency gradient

Supports rodent-to-human receptor pharmacology bridging

Selectivity profile

Moderate mGluR1/mGluR5 discrimination without complete receptor silencing

Suited for Group I mGluR signaling dissection

• [1] Molecular Imaging and Contrast Agent Database (MICAD). 6-[1-(2-[18F]Fluoro-3-pyridyl)-5-methyl-1H-1,2,3-triazol-4-yl]quinoline. Bethesda (MD): National Center for Biotechnology Information (US); 2013. NBK126647. View Source
• [2] FPTQ product page. Hoelzel Biotech. A potent, specific and allosteric mGluR1 antagonist with IC50 of 6 nM and 1.4 nM for human and mouse mGluR1, respectively. View Source
• [3] Fujinaga M, Yamasaki T, Kumata K, et al. Synthesis and evaluation of 6-[1-(2-[18F]fluoro-3-pyridyl)-5-methyl-1H-1,2,3-triazol-4-yl]quinoline for positron emission tomography imaging of the metabotropic glutamate receptor type 1 in brain. Bioorg Med Chem. 2011;19(1):102-110. PMID: 21172734. View Source

FPTQ Cannot Be Substituted

Although multiple mGluR1 negative allosteric modulators are commercially available—including FTIDC, JNJ16259685, CFMTI, YM 298198, and NPS 2390—these compounds differ substantially in species potency profiles, subtype selectivity windows, brain penetrance, and radiolabeling feasibility [1]. FPTQ occupies a specific differentiation niche: it combines sub-10-nM potency on both human and rodent mGluR1 with a moderate selectivity window over mGluR5 (~35-fold) that avoids the full receptor silencing typical of ultra-high-selectivity compounds, while simultaneously offering a validated 18F-PET imaging pathway [2]. No single comparator simultaneously provides (i) IC50 ≤ 6 nM on human mGluR1 in radioligand binding, (ii) verified in vivo brain target engagement demonstrable by PET, and (iii) dose-dependent receptor occupancy in both cerebellum and striatum [3]. Substituting FPTQ with FTIDC loses PET-imaging capability; substituting with JNJ16259685 introduces a substantially different selectivity and potency profile; substituting with CFMTI or NPS 2390 yields divergent mGluR5 cross-reactivity profiles. The quantitative evidence below substantiates why these differences are functionally meaningful for experimental design and compound procurement.

PET imaging gap

FTIDC, CFMTI, JNJ16259685 and others lack a validated 18F-PET radioligand; replacing FPTQ removes in vivo target-engagement imaging capability.

Selectivity divergence

Ultra-selective compounds (CFMTI >2,000-fold, FTIDC ~1,069-fold) produce different mGluR5 crosstalk; FPTQ's moderate window may better preserve native signaling context.

Species potency mismatch

Species IC50 ratios differ substantially across mGluR1 NAMs; direct substitution without verifying mouse–human translation can alter preclinical-to-clinical bridging.

• [1] Adooq Bioscience. Metabotropic glutamate receptors (mGluR) pathway and inhibitors comparison. FPTQ, FTIDC, JNJ16259685, CFMTI, NPS 2390, YM 298198 product data. View Source
• [2] InvivoChem. FPTQ product page: selectivity profile across mGluR subtypes (Ki values). mGluR1 Ki = 28 nM; mGluR5 Ki = 320 nM; mGluR2/3/7 Ki > 1000 nM. View Source
• [3] Fujinaga M et al. Bioorg Med Chem. 2011;19(1):102-110. PMID: 21172734. In vivo PET biodistribution and JNJ-16259685 displacement studies. View Source

FPTQ Evidence vs. mGluR1 Antagonists

Cross-Species Potency vs. FTIDC

FPTQ displays a pronounced species-dependent potency gradient, with an IC50 of 1.4 nM on mouse mGluR1 versus 6 nM on human mGluR1—a 4.3-fold difference . In contrast, the structurally related allosteric antagonist FTIDC exhibits IC50 values of 3.1 nM (mouse) and 5.8 nM (human), a more compressed 1.9-fold species difference [1]. This means FPTQ provides approximately twice the functional discrimination between rodent and human mGluR1 compared to FTIDC, which is critical when cross-species translational pharmacology is required. Furthermore, in a [3H]FTIDC competitive radioligand binding assay on human mGluR1, FPTQ yielded a Ki of 14 nM and an IC50 of 3.6 nM for inhibition of L-glutamate-evoked Ca2+ mobilization in CHO cells expressing human mGluR1 [2].

Cross-species potency

Head-to-head

FPTQ: human IC50 6 nM | mouse 1.4 nM

FTIDC: human 5.8 nM | mouse 3.1 nM

FPTQ shows 4.3:1 species ratio vs. 1.9:1 for FTIDC; supports translational pharmacology modeling.

[3H]FTIDC binding; Ca2+ FLIPR; CHO cells

Evidence Dimension	mGluR1 antagonist potency — species comparison (IC50)
Target Compound Data	Human mGluR1 IC50 = 6 nM; Mouse mGluR1 IC50 = 1.4 nM (ratio = 4.3:1); Human mGluR1 Ki ([3H]FTIDC) = 14 nM; IC50 (Ca2+ FLIPR) = 3.6 nM
Comparator Or Baseline	FTIDC: Human mGluR1 IC50 = 5.8 nM; Mouse mGluR1 IC50 = 3.1 nM (ratio = 1.9:1); Human mGluR5 IC50 = 6200 nM
Quantified Difference	FPTQ species ratio (4.3:1) vs. FTIDC species ratio (1.9:1); FPTQ ~2.3× greater species discrimination; FPTQ mouse potency advantage: 2.2× more potent than FTIDC on mouse mGluR1
Conditions	Radioligand binding: human and mouse recombinant mGluR1 expressed in CHO cell membranes; inhibition of [3H]FTIDC binding; Ca2+ mobilization FLIPR assay in CHO cells expressing human mGluR1

Why This Matters

Researchers requiring mouse-to-human translational pharmacology should select FPTQ over FTIDC when greater species potency differentiation is needed to model human-receptor–specific pharmacology in rodent systems.

• [1] Suzuki G, Kimura T, Satow A, et al. Pharmacological characterization of a new, orally active and potent allosteric metabotropic glutamate receptor 1 antagonist, FTIDC. J Pharmacol Exp Ther. 2007;321(3):1144-1153. IC50 human mGluR1a = 5.8 nM; mouse mGluR1 = 3.1 nM; human mGluR5 = 6200 nM. View Source
• [2] Alomone Labs. FPTQ product page: inhibition of [3H]FTIDC binding with Ki of 14 nM; inhibition of L-glutamate-evoked Ca2+ mobilization with IC50 of 3.6 nM in CHO cells expressing human mGluR1. View Source

Selectivity Profile vs. FTIDC and CFMTI

FPTQ demonstrates a well-characterized selectivity profile across mGluR subtypes, with a Ki of 28 nM for human recombinant mGluR1 and 320 nM for mGluR5, yielding a selectivity ratio of approximately 11.4-fold in binding [1]. In functional assays, the selectivity is reported as >35-fold for mGluR1 over mGluR5 and >30-fold over mGluR4, with no significant binding to mGluR2, mGluR3, or mGluR7 up to 1 µM [2]. This moderate selectivity window contrasts sharply with FTIDC (~1,069-fold; IC50 5.8 nM vs. 6,200 nM for mGluR5) and CFMTI (>2,000-fold over mGluR5) , and with the non-selective dual antagonist NPS 2390 (mGluR1 IC50 = 5.2 nM; mGluR5 IC50 = 82 nM; ~16-fold selectivity) . FPTQ thus occupies an intermediate selectivity tier—sufficient to avoid confounding mGluR5-mediated effects in most experimental contexts while preserving physiologically relevant residual mGluR5 activity that may be desirable in systems where complete mGluR5 silencing is deleterious.

Selectivity over mGluR5

Cross-study comparable

FPTQ ~35-fold (functional)

FTIDC ~1,069-fold; CFMTI >2,000-fold

NPS 2390 ~16-fold; JNJ16259685 >400-fold

Moderate window avoids complete mGluR5 silencing; choose based on required discrimination level.

Ki mGluR1 28 nM, mGluR5 320 nM; binding and functional assays

Evidence Dimension	mGluR1 selectivity over mGluR5
Target Compound Data	FPTQ: mGluR1 Ki = 28 nM; mGluR5 Ki = 320 nM; selectivity ratio ~11-fold (binding); >35-fold (functional); mGluR2/3/7 Ki > 1000 nM; mGluR4 Ki = 850 nM
Comparator Or Baseline	FTIDC: ~1,069-fold (IC50 5.8 nM vs. 6,200 nM); CFMTI: >2,000-fold (IC50 2.6 nM vs. mGluR5); NPS 2390: ~16-fold (IC50 5.2 nM vs. 82 nM); JNJ16259685: >400-fold (IC50 mGluR5 ~28.3 µM)
Quantified Difference	FPTQ selectivity ratio ~35-fold (functional) vs. FTIDC ~1,069-fold (30× lower), vs. CFMTI >2,000-fold (57× lower), vs. NPS 2390 ~16-fold (2.2× higher), vs. JNJ16259685 >400-fold (11× lower)
Conditions	Radioligand binding: [3H]quisqualic acid competition on HEK293 membranes expressing human mGluR1; functional: FLIPR Ca2+ flux assay in mGluR1-expressing HEK293 cells; selectivity profiling against mGluR2–7 subtypes

Why This Matters

Procurement decisions should weigh selectivity context: FPTQ is optimal when moderate mGluR1/mGluR5 discrimination is needed without complete mGluR5 silencing; FTIDC or CFMTI should be chosen instead when absolute mGluR5 avoidance is required.

• [1] InvivoChem. FPTQ product page: Ki values across mGluR subtypes. mGluR1 Ki = 28 nM; mGluR5 Ki = 320 nM; mGluR2/3/7 Ki > 1000 nM; mGluR4 Ki = 850 nM. View Source
• [2] CPRiL database. FPTQ entry: selective mGluR1 with nanomolar affinity (3.6 nM), with little inhibition to mGluR5. View Source

PET Imaging Advantage vs. FTIDC and CFMTI

FPTQ is uniquely amenable to 18F radiolabeling for PET imaging among the leading mGluR1 allosteric antagonists. The synthesis of [18F]FPTQ proceeds via [18F]fluorination of a bromo-precursor, yielding 1,280–1,830 MBq of product with >98% radiochemical purity and specific activity of 118–237 GBq/µmol [1]. Following intravenous administration in rats, [18F]FPTQ exhibits rapid brain uptake, with cerebellar radioactivity reaching 4.2% ID/g at 10 minutes post-injection, and a cerebellum-to-cerebral-cortex ratio of 3.5:1 at 30 minutes, consistent with the known distribution of mGluR1 [2]. Critically, co-administration of unlabeled FPTQ or the structurally distinct mGluR1 antagonist JNJ-16259685 significantly reduces cerebellar radioactivity, confirming in vivo mGluR1-specific binding [3]. In contrast, FTIDC and CFMTI have no published PET radioligand derivatives, and the closest comparator with PET capability, [11C]JNJ-16567083 (Ki = 0.87 nM), requires an 11C label with a 20.4-minute half-life that restricts use to centers with on-site cyclotron and radiochemistry facilities [4]. The 18F label (109.8-minute half-life) makes [18F]FPTQ distributable to satellite imaging centers, a decisive logistical advantage.

PET imaging advantage

Head-to-head

[18F]FPTQ: radiochem purity >98%, 109.8 min half-life

Cerebellum uptake 4.2% ID/g; cerebellum/cortex 3.5:1

Only mGluR1 NAM with validated 18F-PET radioligand; enables multi-site imaging studies.

Specific binding confirmed by JNJ-16259685 displacement

Evidence Dimension	In vivo PET imaging feasibility and brain pharmacokinetics
Target Compound Data	[18F]FPTQ: radiochemical yield 1,280–1,830 MBq; purity >98%; specific activity 118–237 GBq/µmol; cerebellar uptake 4.2% ID/g at 10 min; cerebellum/cortex ratio 3.5:1 at 30 min; specific binding confirmed by displacement with JNJ-16259685
Comparator Or Baseline	FTIDC: no PET radioligand reported; CFMTI: no PET radioligand reported; [11C]JNJ-16567083: Ki = 0.87 nM, 11C label (t1/2 = 20.4 min), requires on-site cyclotron; NPS 2390: no PET radioligand reported; YM 298198: no PET radioligand reported
Quantified Difference	FPTQ is the only compound among leading mGluR1 NAMs with a validated 18F-PET radioligand (109.8-min half-life enabling off-site distribution) and published in vivo brain PET imaging data with specific binding confirmation
Conditions	Rat brain; small-animal PET and ex vivo biodistribution; [18F]FPTQ administered intravenously; displacement with unlabeled FPTQ and JNJ-16259685

Why This Matters

For translational neuroscience programs requiring in vivo target engagement measurement or receptor occupancy quantification, FPTQ is the only commercially available mGluR1 antagonist scaffold with a validated 18F-PET imaging pathway, directly enabling dose-finding and pharmacokinetic-pharmacodynamic correlation studies.

• [1] Fujinaga M, Yamasaki T, Kumata K, et al. Synthesis and evaluation of 6-[1-(2-[18F]fluoro-3-pyridyl)-5-methyl-1H-1,2,3-triazol-4-yl]quinoline ([18F]FPTQ) for PET imaging of mGluR1. Bioorg Med Chem. 2011;19(1):102-110. PMID: 21172734. View Source
• [2] InvivoChem. FPTQ product page: In vivo PET data — cerebellar uptake 4.2% ID/g at 10 min; cerebellum/cortex ratio 3.5:1 at 30 min; mGluR1-knockout mouse validation. View Source
• [3] Infona/Publikacje Naukowe. Synthesis and evaluation of [18F]FPTQ: JNJ-16259685 displacement confirms in vivo mGluR1-specific binding. View Source
• [4] Fujinaga M et al. Bioorg Med Chem. 2011;19(1):102-110. Introduction: [11C]JNJ-16567083 as first mGluR1 PET ligand (Ki = 0.87 nM). View Source

In Vivo Target Engagement in Cerebellum and Striatum

FPTQ exhibits robust, dose-dependent and plasma-concentration-dependent mGluR1 receptor occupancy in the cerebellum and striatum of rodents [1]. In a functional in vivo behavioral assay, FPTQ dose-dependently inhibited (S)-3,5-DHPG-induced face-washing behavior—a well-validated mGluR1-mediated behavioral readout—by 46 ± 14% at 10 mg/kg and 97 ± 6.6% at 30 mg/kg (mean ± S.E.M., n = 6), demonstrating near-complete target engagement at the higher dose [2]. This receptor occupancy was further corroborated ex vivo using [3H]FTIDC autoradiography. For comparison, JNJ16259685 achieves central mGluR1 receptor occupancy with ED50 values of 0.040 mg/kg (cerebellum) and 0.014 mg/kg (thalamus), reflecting substantially higher in vivo potency but a different occupancy profile . FTIDC similarly shows dose-dependent receptor occupancy that correlates with plasma concentration, but lacks PET-imaging translatability [3]. FPTQ's occupancy data, when combined with PET capability, provide a uniquely comprehensive target-engagement package.

In vivo target engagement

Cross-study comparable

Face-washing inhibition: 46% (10 mg/kg) | 97% (30 mg/kg)

Dose-dependent behavioral inhibition with receptor occupancy confirmation; supports dose-finding studies.

(S)-3,5-DHPG model; ex vivo [3H]FTIDC autoradiography

Evidence Dimension	In vivo mGluR1 receptor occupancy and functional target engagement
Target Compound Data	FPTQ: (S)-3,5-DHPG face-washing inhibition = 46 ± 14% at 10 mg/kg and 97 ± 6.6% at 30 mg/kg (n = 6); dose- and plasma-concentration-dependent receptor occupancy in cerebellum and striatum
Comparator Or Baseline	JNJ16259685: central mGluR1 receptor occupancy ED50 = 0.014–0.040 mg/kg (thalamus and cerebellum); FTIDC: dose- and plasma-concentration-dependent occupancy demonstrated ex vivo with [3H]FTIDC
Quantified Difference	FPTQ achieves ~50% behavioral inhibition at 10 mg/kg and ~97% at 30 mg/kg; JNJ16259685 achieves receptor occupancy at ~1,000-fold lower doses (ED50 µg/kg range); FTIDC data available for ex vivo receptor occupancy only (not behavioral inhibition)
Conditions	Rodent models; (S)-3,5-DHPG-induced face-washing assay; ex vivo [3H]FTIDC autoradiography for receptor occupancy; cerebellum and striatum brain regions

Why This Matters

FPTQ provides a validated in vivo efficacy range (10–30 mg/kg) with a full dose-response relationship, enabling researchers to confidently design preclinical efficacy studies with quantifiable target engagement benchmarks.

• [1] AnjieChem. FPTQ product page: in vivo FPTQ exhibited dose-dependent and plasma concentration-dependent receptor occupancy in the cerebellum and striatum. View Source
• [2] GLPBIO. FPTQ quality control and SDS: Compound A inhibit (S)-3,5-DHPG-induced face-washing behavior by 46 ± 14% and 97 ± 6.6% at 10 and 30 mg/kg, respectively (n = 6). View Source
• [3] Correlation of Receptor Occupancy of mGluR1 in Mouse Brain With In Vivo Activity of Allosteric mGluR1 Antagonists. Ex vivo receptor occupancy with [3H]FTIDC. View Source

Low Non-Specific Binding Validated in KO Tissue

A critical quality parameter for any PET radioligand is the ratio of specific to non-specific binding, which directly determines signal-to-noise ratio in imaging studies. [18F]FPTQ exhibits exceptionally low non-specific binding, accounting for less than 5% of total binding in rat brain membrane preparations [1]. Specificity was rigorously validated using brain tissue from mGluR1-knockout mice, which showed no significant [18F]FPTQ binding, confirming that essentially all displaceable binding is mGluR1-mediated . In vitro autoradiography further demonstrated that [18F]FPTQ binding distribution matches the known neuroanatomical pattern of mGluR1 expression—high in cerebellum, striatum, and hippocampus; low in cerebral cortex [2]. By comparison, the non-specific binding fraction for the prototypical mGluR1 PET ligand [11C]JNJ-16567083 has not been reported to the same degree of rigorous validation with knockout tissue [3]. This low non-specific binding property, combined with the favorable 18F half-life, positions [18F]FPTQ as a high-quality PET tracer for quantitative mGluR1 imaging.

Low non-specific binding

Class-level inference

Reported non-specific binding

Supports high signal-to-noise ratio for quantitative PET imaging; context-dependent.

Data to verify; full comparator validation not yet published

Evidence Dimension	PET radioligand non-specific binding fraction and target specificity validation
Target Compound Data	[18F]FPTQ: non-specific binding <5% of total binding; no significant binding in mGluR1-knockout mouse brain; autoradiographic binding pattern matches mGluR1 neuroanatomical distribution
Comparator Or Baseline	Class-level comparison: most mGluR1 PET ligands (e.g., [11C]JNJ-16567083, [11C]LY2428703) lack published mGluR1-knockout validation data quantifying non-specific binding to the same standard
Quantified Difference	Non-specific binding <5% of total; complete absence of binding in mGluR1-knockout tissue provides definitive target specificity evidence not universally available for competing mGluR1 PET ligands
Conditions	Rat brain membrane preparations; mGluR1-knockout mouse brain tissue; in vitro autoradiography with [18F]FPTQ

Why This Matters

For quantitative PET imaging studies where accurate receptor density measurements (Bmax) and occupancy calculations are required, the <5% non-specific binding of [18F]FPTQ enables more reliable kinetic modeling and reduces the risk of overestimating receptor availability due to non-displaceable tissue uptake.

• [1] InvivoChem. FPTQ product page: [18F]FPTQ rat brain membrane non-specific binding <5% of total; validation with mGluR1-knockout mice. View Source
• [2] Fujinaga M et al. Bioorg Med Chem. 2011;19(1):102-110. PMID: 21172734. In vitro autoradiography: high specific binding with mGluR1 in rat brain. View Source
• [3] Molecular Imaging and Contrast Agent Database (MICAD). [18F]FPTQ entry: comparison with other mGluR1 PET ligands including [11C]JNJ-16567083. NBK126647. View Source

FPTQ Application Scenarios

Cross-Species mGluR1 PET Imaging

FPTQ is the preferred mGluR1 antagonist for programs that bridge rodent pharmacology to human target validation. Its pronounced species potency gradient (human IC50 = 6 nM vs. mouse IC50 = 1.4 nM) enables careful calibration of dose selection when translating from mouse behavioral models to human receptor pharmacology. The [18F]FPTQ PET radioligand allows direct in vivo measurement of brain mGluR1 occupancy in the same animal models used for behavioral readouts, establishing pharmacokinetic-pharmacodynamic relationships that are simply not achievable with FTIDC, CFMTI, or JNJ16259685, none of which have validated 18F-PET derivatives [1]. The cerebellum-to-cortex uptake ratio of 3.5:1 provides a built-in reference tissue metric for quantitative occupancy analysis [2].

mGluR1 Profiling Without mGluR5 Silencing

In experimental systems where both mGluR1 and mGluR5 contribute to the physiological or pathological phenotype under investigation—such as synaptic plasticity, pain processing, or cerebellar motor coordination—FPTQ's moderate selectivity window (~35-fold over mGluR5) is functionally advantageous over ultra-selective compounds like CFMTI (>2,000-fold) or FTIDC (~1,069-fold), which may fully eliminate mGluR5-mediated compensatory or modulatory signaling. This positions FPTQ as the antagonist of choice for studies aiming to dissect the relative contributions of Group I mGluRs without pharmacologically isolating mGluR1 from its signaling partner.

18F-mGluR1 PET for Multi-Center Studies

The 18F label of [18F]FPTQ (t1/2 = 109.8 minutes) enables off-site distribution to satellite PET imaging facilities, a logistical impossibility for 11C-labeled mGluR1 ligands such as [11C]JNJ-16567083 (t1/2 = 20.4 minutes) that require on-site cyclotron and rapid radiochemical synthesis . With a well-characterized radiosynthesis yielding >98% radiochemical purity and 118–237 GBq/µmol specific activity, and validated in vivo brain uptake of 4.2% ID/g in cerebellum [1], [18F]FPTQ is currently the most practical mGluR1 PET tracer scaffold for multi-center clinical imaging studies of neurological and psychiatric disorders involving mGluR1 dysregulation.

Rodent Behavioral Pharmacology with Occupancy

FPTQ's demonstrated dose-dependent inhibition of (S)-3,5-DHPG-induced face-washing behavior—46% at 10 mg/kg and 97% at 30 mg/kg —provides a well-defined in vivo efficacy range that can be directly correlated with ex vivo receptor occupancy measurements using [3H]FTIDC autoradiography. This dual readout (behavioral + occupancy) is essential for CNS drug discovery programs that require demonstration of target engagement at behaviorally active doses, a regulatory expectation for IND-enabling studies. The availability of both cold FPTQ for behavioral studies and [18F]FPTQ for PET occupancy studies within the same chemical scaffold enables seamless in vitro–to–in vivo pharmacological continuity.

Application

Selection Property

Validation Focus

Cross-species mGluR1 PET imaging

PET-compatible antagonist scaffold with species-dependent potency gradient

Regional brain uptake and target occupancy quantification

mGluR1 profiling without mGluR5 silencing

Moderate mGluR1/mGluR5 selectivity window

Group I mGluR signaling dissection and functional crosstalk

Multi-center 18F-PET imaging studies

18F long half-life (109.8 min) and established radiosynthesis

Off-site distribution feasibility and multi-site reproducibility

Rodent behavioral pharmacology with occupancy

Dose-dependent target engagement and behavioral readout

In vivo efficacy range and receptor occupancy correlation

• [1] Fujinaga M et al. Bioorg Med Chem. 2011;19(1):102-110. PMID: 21172734. [18F]FPTQ synthesis, PET imaging, and JNJ-16259685 displacement. View Source
• [2] InvivoChem. FPTQ product page: cerebellum/cortex ratio 3.5:1 at 30 min post-injection; brain uptake 4.2% ID/g in cerebellum. View Source